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An In-depth Technical Guide to Pigment Violet 2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Violet 2 (PV2), also known by its Colour Index name C.I. 45175:1, is a synthetic
organic pigment belonging to the triarylcarbonium (xanthene) class. It is a bright, reddish-
purple pigment valued for its high color strength and good fastness properties. While primarily
utilized in industrial applications such as printing inks, paints, and plastics, its chemical
structure and properties are of interest to researchers in various fields, including materials
science and toxicology. This guide provides a comprehensive overview of the chemical
structure, properties, synthesis, and analysis of Pigment Violet 2.

Chemical Structure and Identification

The core structure of Pigment Violet 2 is a xanthene dye, specifically an ethyl ester of
Rhodamine B. The vibrant color arises from the extensive delocalized positive charge across
the triarylcarbonium system. In its commercial form as a pigment, this cationic dye is
precipitated with a complex inorganic heteropolyacid, typically a phosphotungstomolybdic acid.
This process, known as "laking," renders the dye insoluble, a key characteristic of a pigment.[1]

This dual nature leads to two common representations of its chemical formula:
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e Organic Cation: C3oH3sN203[2][3]

e Pigment Complex: C120H141M0ONsO23PW[4][5]

The significant difference in molecular weight and formula reflects the inclusion of the large,

complex counter-ion in the pigment form.

Key ldentification Parameters:

Parameter

Value

Chemical Name

3,6-Bis(diethylamino)-9-[2-
(ethoxycarbonyl)phenyl]xanthylium
molybdatetungstatephosphate[3]

CAS Number

1326-04-1[2]

Colour Index

C.l. Pigment Violet 2 (45175:1)[2]

Chemical Class

Triarylcarbonium (Xanthene)[2]

Physicochemical and Fastness Properties

Pigment Violet 2 exhibits a range of properties that make it suitable for various applications.

The following tables summarize the key quantitative data available for this pigment.

Table 1: Physicochemical Properties

Property

Value

Molecular Weight (Organic Cation)

472.62 g/mol [3]

Molecular Weight (Pigment Complex)

2374.2 g/mol [4]

Appearance Violet Powder[4]
Density 1.7 - 1.8 g/cm3[2][3]
pH Value 5.0 - 8.0[2]

Oil Absorption

40 - 55 g/100g [6]
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Table 2: Fastness and Resistance Properties

Property Rating/Value
Light Fastness (BWS) 4-5

Heat Resistance 160 °C[2]
Water Resistance 4

Oil Resistance 3[2]

Acid Resistance 3 - 5[2][6]
Alkali Resistance 3 - 4[2][6]
Solvent Resistance Good[4]

(Note: Fastness properties are typically rated on a scale of 1 to 5 or 1 to 8, where a higher
number indicates better fastness.)

Experimental Protocols
Synthesis of Pigment Violet 2

While detailed, proprietary industrial synthesis protocols are not publicly available, the general
manufacturing process for Pigment Violet 2 involves a two-step procedure. The first step is the
synthesis of the dye cation, followed by its precipitation to form the insoluble pigment.

Step 1: Synthesis of the Triarylcarbonium Dye (Rhodamine B Ethyl Ester)

The synthesis of the organic cation of Pigment Violet 2 is analogous to the esterification of
Rhodamine B. A representative laboratory-scale procedure for a similar esterification is as
follows:

e Materials: Rhodamine B, absolute ethanol, acetyl chloride.
e Procedure:

o A mixture of Rhodamine B and absolute ethanol is stirred in a reaction vessel.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


http://www.xcolorpigment.com/pigment-violet-2.html
http://www.xcolorpigment.com/pigment-violet-2.html
http://www.xcolorpigment.com/pigment-violet-2.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
http://www.xcolorpigment.com/pigment-violet-2.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.atamanchemicals.com/pigment-violet-2_u33317/
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Acetyl chloride is added dropwise to the stirred mixture. This generates anhydrous
hydrogen chloride in situ, which catalyzes the esterification.[7]

o The reaction mixture is heated (e.g., to 50-60 °C) under an inert atmosphere (e.g., argon)
for several hours to days. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).[7]

o Upon completion, the solvent is removed under reduced pressure to yield the crude
Rhodamine B ethyl ester.[7]

Step 2: Precipitation of the Pigment
The crude dye is then "laked" or precipitated using a heteropolyacid.
o Materials: Crude Rhodamine B ethyl ester, phosphotungstomolybdic acid solution, water.

e Procedure:

o

The crude dye is dissolved in water.
o A solution of phosphotungstomolybdic acid is added to the dye solution with stirring.
o The insoluble Pigment Violet 2 precipitates out of the solution.

o The precipitate is then filtered, washed thoroughly with water to remove any unreacted
starting materials and excess acid, and dried.

o The dried pigment may undergo further processing, such as grinding or milling, to achieve
the desired particle size and dispersibility.

Analytical Characterization

The characterization of triarylcarbonium pigments like Pigment Violet 2 often employs
advanced analytical techniques.

¢ Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS): This is a powerful
technique for the identification of synthetic organic pigments in complex matrices like paints.
The pigment is thermally decomposed (pyrolyzed), and the resulting fragments are

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.mdpi.com/1422-8599/2006/6/M515
https://www.mdpi.com/1422-8599/2006/6/M515
https://www.mdpi.com/1422-8599/2006/6/M515
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

separated by gas chromatography and identified by mass spectrometry. The fragmentation
pattern provides a chemical fingerprint for the original pigment.[8][9][10]

e Secondary lon Mass Spectrometry with MeV Primary lons (MeV SIMS): This high-sensitivity
surface analytical technique can identify organic colorants with minimal fragmentation. It is
particularly useful for distinguishing between pigments, lakes, and toners by detecting the
molecular ions of the organic component and characteristic ions from the inorganic
precipitating agents (e.g., WOs~ and MoOs~ from the heteropolyacid).[11][12]

Toxicological Profile

Pigment Violet 2 is generally considered to have low acute toxicity. However, as with many
fine powders, it can cause mechanical irritation to the eyes and respiratory tract upon contact
or inhalation.[4]

» Acute Toxicity: Oral toxicity tests have not shown significant acute toxicity.[13]

» Skin and Eye Irritation: May cause mild irritation. The safety data sheet for Pigment Violet 2
recommends wearing protective gloves and eye protection during handling.[5]

e Genotoxicity and Carcinogenicity: Studies on related colorants have not shown genotoxic or
carcinogenic effects in bacterial assays or skin application studies in mice.[13]

It is important to consult the specific Safety Data Sheet (SDS) for detailed handling and safety
information.

Biological Interactions and Signaling Pathways

There is currently no scientific literature available that describes specific signaling pathways or
biological interaction mechanisms for Pigment Violet 2. Its primary use as an insoluble
industrial pigment, coupled with its low toxicity profile, suggests that it is not designed for and is
unlikely to have significant specific biological activity. The focus of safety studies has been on
its potential for irritation and any long-term effects from occupational exposure, rather than on
specific molecular interactions within biological systems.

Experimental Workflow Diagram
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The following diagram illustrates the general workflow for the synthesis and analysis of

Pigment Violet 2.

Synthesis and Analysis Workflow for Pigment Violet 2
Synthesis

Rhodamine B
Esterification
(catalyzed by HCI in situ)

[Crude Rhodamine B Ethyl Ester]

[Phosphotungstomolybdic Acid]

[Pigment Violet 2 SIurry]

Final Pigment Violet 2 Powder

Characterization

Py-GC/MS MeV SIMS
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Caption: General workflow for the synthesis and analysis of Pigment Violet 2.

Conclusion

Pigment Violet 2 is a commercially important colorant with a well-defined chemical structure
based on a triarylcarbonium dye laked with a heteropolyacid. Its physicochemical properties,
particularly its high color strength and good resistance, make it suitable for a range of industrial
applications. While detailed biological interaction studies are lacking, its toxicological profile
indicates low acute toxicity. The synthesis and analytical characterization of this pigment
involve standard organic chemistry procedures and advanced analytical techniques,
respectively. This guide provides a foundational understanding of Pigment Violet 2 for
professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Pigment Violet 2 [dyestuffintermediates.com]

. Pigment violet 2|Fast Red 6B|CAS No0.1326-04-1 [xcolorpigment.com]
. bocsci.com [bocsci.com]

. PIGMENT VIOLET 2 - Ataman Kimya [atamanchemicals.com]

. Page loading... [guidechem.com]

. epsilonpigments.com [epsilonpigments.com]

°
~ (o)) )] EaN w N -

. mdpi.com [mdpi.com]

» 8. Py-GC/MS applied to the analysis of synthetic organic pigments: characterization and
identification in paint samples - PubMed [pubmed.ncbi.nim.nih.gov]

e 9. researchgate.net [researchgate.net]

e 10. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1143388?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-custom-synthesis
http://www.dyestuffintermediates.com/pigment-dye/pigment-violet-2.html
http://www.xcolorpigment.com/pigment-violet-2.html
https://www.bocsci.com/product/pigment-violet-2-cas-1326-04-1-14003.html
https://www.atamanchemicals.com/pigment-violet-2_u33317/
https://www.guidechem.com/msds/1326-04-1.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.mdpi.com/1422-8599/2006/6/M515
https://pubmed.ncbi.nlm.nih.gov/25542568/
https://pubmed.ncbi.nlm.nih.gov/25542568/
https://www.researchgate.net/publication/333388869_Py-GCMS_OF_SOME_TRIARYLCARBONIUM_PIGMENTS_CHARACTERISATION_AND_IDENTIFICATION_IN_FELT-TIP_PENS
https://www.researchgate.net/publication/270106992_Py-GCMS_applied_to_the_analysis_of_synthetic_organic_pigments_Characterization_and_identification_in_paint_samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. pubs.acs.org [pubs.acs.org]
e 12. fulir.irb.hr [fulir.irb.hr]

e 13. Final report on the safety assessment of Acid Violet 43 - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Pigment Violet 2 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143388#pigment-violet-2-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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